(2S)-2-amino-2-cyclopropyl-N-methylacetamide hydrochloride
Overview
Description
(2S)-2-amino-2-cyclopropyl-N-methylacetamide hydrochloride, also known as ACM, is a cyclopropyl derivative of the amino acid alanine. It is a white, crystalline solid with a melting point of 204-205°C and a molecular weight of 209.7 g/mol. ACM has a variety of applications in research and laboratory experiments, ranging from its use as a chiral building block to its role as an inhibitor of enzymes.
Scientific Research Applications
(2S)-2-amino-2-cyclopropyl-N-methylacetamide hydrochloride has a wide range of applications in scientific research. It is used as a chiral building block in the synthesis of various compounds, such as piperidines and pyrimidines. It is also used as an inhibitor of enzymes such as tyrosinase and cyclooxygenase-2, and as a ligand in the synthesis of metal complexes. (2S)-2-amino-2-cyclopropyl-N-methylacetamide hydrochloride has also been used to study the structure and dynamics of proteins, as well as to study the binding of drugs to their targets.
Mechanism of Action
The mechanism of action of (2S)-2-amino-2-cyclopropyl-N-methylacetamide hydrochloride is not fully understood. However, it is believed that the cyclopropyl group of (2S)-2-amino-2-cyclopropyl-N-methylacetamide hydrochloride interacts with the active site of enzymes to inhibit their activity. This interaction is thought to be mediated by hydrogen bonding and hydrophobic interactions. In addition, the N-methylacetamide group of (2S)-2-amino-2-cyclopropyl-N-methylacetamide hydrochloride is thought to interact with the active site of enzymes to enhance the inhibitory effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of (2S)-2-amino-2-cyclopropyl-N-methylacetamide hydrochloride are not well understood. However, it has been shown to inhibit the activity of enzymes such as tyrosinase and cyclooxygenase-2. In addition, (2S)-2-amino-2-cyclopropyl-N-methylacetamide hydrochloride has been shown to bind to and activate certain G-protein coupled receptors, which may be involved in the regulation of various physiological processes.
Advantages and Limitations for Lab Experiments
The use of (2S)-2-amino-2-cyclopropyl-N-methylacetamide hydrochloride in laboratory experiments has several advantages. It is a relatively inexpensive and easily accessible compound, and it is relatively stable and non-toxic. In addition, its chiral nature makes it useful for the synthesis of various compounds. However, there are some limitations to its use. For example, its solubility in water is limited, and it is not suitable for use in high-temperature reactions.
Future Directions
There are several potential future directions for research on (2S)-2-amino-2-cyclopropyl-N-methylacetamide hydrochloride. These include further studies on its mechanism of action, its effects on other enzymes, and its potential applications in drug discovery. In addition, further studies on its biochemical and physiological effects, as well as its solubility in various solvents, could be beneficial. Finally, further studies on its potential use as a ligand in the synthesis of metal complexes could be beneficial.
Synthesis Methods
(2S)-2-amino-2-cyclopropyl-N-methylacetamide hydrochloride can be synthesized in a two-step process. The first step involves the reaction of cyclopropylmethyl bromide with sodium cyanide in the presence of anhydrous dimethylformamide (DMF) to form an intermediate, which is then reacted with N-methylacetamide in the presence of a base such as sodium hydroxide to form the desired product. The final step involves the addition of hydrochloric acid to the reaction mixture, which precipitates the product as a white solid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2S)-2-amino-2-cyclopropyl-N-methylacetamide hydrochloride involves the reaction of cyclopropylamine with N-methylacetyl chloride to form (2S)-2-amino-2-cyclopropyl-N-methylacetamide, which is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "Cyclopropylamine", "N-methylacetyl chloride", "Hydrochloric acid" ], "Reaction": [ "Step 1: Cyclopropylamine is reacted with N-methylacetyl chloride in the presence of a base such as triethylamine to form (2S)-2-amino-2-cyclopropyl-N-methylacetamide.", "Step 2: (2S)-2-amino-2-cyclopropyl-N-methylacetamide is then reacted with hydrochloric acid to form the hydrochloride salt of the compound." ] } | |
CAS RN |
2703745-28-0 |
Molecular Formula |
C6H13ClN2O |
Molecular Weight |
164.6 |
Purity |
95 |
Origin of Product |
United States |
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